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Compound of Interest

Compound Name: TL13-12

Cat. No.: B15541159

Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of investigational compounds like TL13-12 are critical for maintaining a safe laboratory

environment and ensuring regulatory compliance. While specific disposal procedures for TL13-
12 are not publicly available, this guide provides a comprehensive framework based on the

disposal protocols for similar chemical entities, including Proteolysis Targeting Chimeras

(PROTACs), their constituent components (an Anaplastic Lymphoma Kinase (ALK) inhibitor

and a pomalidomide-based Cereblon E3 ligase ligand), and common laboratory solvents such

as Dimethyl Sulfoxide (DMSO).

Core Principle: Treat as Hazardous Chemical Waste

Given that TL13-12 is a bioactive molecule with potential cytotoxic and teratogenic properties,

all materials contaminated with this compound must be handled and disposed of as hazardous

chemical waste.[1][2][3][4][5] Do not dispose of TL13-12 or its waste down the drain or in

general trash. Adherence to your institution's Environmental Health and Safety (EHS)

guidelines, as well as local, state, and federal regulations, is mandatory.

Summary of Key Safety and Disposal Parameters
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The following table summarizes crucial safety and disposal information applicable to TL13-12,

based on data for comparable PROTACs and pomalidomide.

Parameter Guideline/Information Source/Rationale

GHS Hazard Classification

Assumed to be: Acute Toxicity,

Oral (Category 4); Teratogenic;

Hazardous to the aquatic

environment.

Based on the known hazards

of pomalidomide and general

classifications for PROTACs.

Personal Protective Equipment

(PPE)

Nitrile gloves (double-gloving

recommended), safety goggles

with side shields, and a lab

coat are required.

Standard laboratory practice

for handling hazardous

chemicals.

Engineering Controls

All handling of solid TL13-12

and its solutions should be

performed in a certified

chemical fume hood.

To prevent inhalation of dust or

aerosols.

Primary Disposal Method

High-temperature incineration

by a licensed hazardous waste

disposal facility.

Common practice for cytotoxic

and antineoplastic waste.

Spill Cleanup

Absorb with inert material (e.g.,

vermiculite, sand), collect in a

sealed container, and dispose

of as hazardous waste.

Decontaminate the area with

an appropriate solvent (e.g.,

70% ethanol).

General procedure for

chemical spills.

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents.

General guidance for similar

chemical compounds.

Step-by-Step Disposal Procedures
The following protocol outlines the essential steps for the safe disposal of TL13-12 waste.
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Waste Segregation
Proper segregation of waste streams is crucial to prevent accidental chemical reactions and to

ensure proper disposal.

Solid Waste:

Collect all contaminated solid materials in a dedicated, clearly labeled hazardous waste

container.

This includes:

Unused or expired TL13-12 powder.

Contaminated consumables such as pipette tips, tubes, vials, gloves, bench paper, and

weighing papers.

Liquid Waste:

Collect all solutions containing TL13-12 in a separate, leak-proof, and chemically

compatible hazardous waste container.

This includes:

Unused stock solutions (typically in DMSO).

Experimental solutions and cell culture media containing TL13-12.

Do not mix with other incompatible waste streams. Halogenated and non-halogenated

solvent wastes should generally be kept separate.

Waste Container Labeling
Accurate and clear labeling of waste containers is a regulatory requirement and essential for

safety.

All waste containers must be labeled with the words "Hazardous Waste."

The label must clearly identify the contents, including:
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The full chemical name: "TL13-12".

The solvent used (e.g., "Dimethyl Sulfoxide").

An approximate concentration or percentage of the active compound.

The date the waste was first added to the container.

Use your institution's specific hazardous waste tags or labels.

Waste Storage
Store hazardous waste safely within the laboratory prior to collection.

Keep waste containers securely closed except when adding waste.

Store containers in a designated and properly ventilated satellite accumulation area.

The storage area should have secondary containment to mitigate spills.

Store away from incompatible materials.

Waste Disposal Request
Follow your institution's established procedures for the collection of hazardous waste.

Contact your institution's EHS department or use their online system to schedule a waste

pickup.

Do not attempt to dispose of the waste yourself. Disposal must be handled by a licensed

hazardous waste contractor.

Disposal Workflow Diagram
The following diagram illustrates the logical flow for the proper disposal of TL13-12.
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Caption: Workflow for the safe disposal of TL13-12 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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